Cas no 852135-41-2 (1-(2-fluorophenyl)-4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carbonylpiperazine)

• Product Name: 1-(2-fluorophenyl)-4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carbonylpiperazine
• CAS No: 852135-41-2
• MF: C₂₃H₂₀FN₅O₃S
• MW: 465.50000667572
• CID: 5940798
• PubChem ID: 27461356
• Update Time: 2025-05-22

1-(2-fluorophenyl)-4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carbonylpiperazine
• (4-(2-fluorophenyl)piperazin-1-yl)(3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazol-2-yl)methanone
• Methanone, [4-(2-fluorophenyl)-1-piperazinyl][3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazol-2-yl]-
• [4-(2-fluorophenyl)piperazin-1-yl]-[3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazol-2-yl]methanone
• AKOS001834761
• 852135-41-2
• 1-(2-FLUOROPHENYL)-4-[3-METHYL-6-(3-NITROPHENYL)IMIDAZO[2,1-B][1,3]THIAZOLE-2-CARBONYL]PIPERAZINE
• F0650-0349

• Inchi： 1S/C23H20FN5O3S/c1-15-21(22(30)27-11-9-26(10-12-27)20-8-3-2-7-18(20)24)33-23-25-19(14-28(15)23)16-5-4-6-17(13-16)29(31)32/h2-8,13-14H,9-12H2,1H3
• InChI Key： BMPDDKHJBSOCSJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2F)CC1)(C1SC2=NC(C3=CC=CC([N+]([O-])=O)=C3)=CN2C=1C)=O

Computed Properties

• Exact Mass: 465.12708885g/mol
• Monoisotopic Mass: 465.12708885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 115Ų

Additional information on 1-(2-fluorophenyl)-4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carbonylpiperazine

Chemical Compound CAS No 852135-41-2: 1-(2-Fluorophenyl)-4-(3-Methyl-6-(3-Nitrophenyl)Imidazo[2,1-b]1,3-Thiazole-2-Carbonyl)Piperazine

The compound with CAS No 852135-41-2, named 1-(2-fluorophenyl)-4-(3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]1,3-thiazole-2-carbonyl)piperazine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates a piperazine ring system, a fluorophenyl group, and an imidazo[2,1-b]thiazole moiety. The presence of these functional groups suggests that this compound may exhibit interesting biological activities and chemical reactivity.

Recent studies have highlighted the importance of imidazo[2,1-b]thiazole derivatives in drug discovery. These heterocyclic compounds are known for their ability to interact with various biological targets, including enzymes and receptors. The substitution pattern of the imidazo[2,1-b]thiazole ring in this compound further enhances its potential as a lead molecule for therapeutic applications. The fluorophenyl group attached to the piperazine ring is also notable, as fluorinated aromatic compounds are often associated with improved pharmacokinetic properties such as enhanced bioavailability and stability.

The nitrophenyl group present in the structure adds another layer of complexity and functionality. Nitro groups are well-known for their ability to participate in redox reactions and can also serve as directing groups in further chemical modifications. This makes the compound a versatile building block for synthesizing more complex molecules with tailored properties.

From a synthetic perspective, the construction of this compound likely involves a series of carefully designed reactions. The synthesis may start with the preparation of the imidazo[2,1-b]thiazole core through cyclization reactions involving appropriate thioamide or thioester precursors. Subsequent steps would involve the introduction of substituents such as the fluorophenyl and nitrophenyl groups through nucleophilic aromatic substitution or coupling reactions. The final assembly of the piperazine ring would complete the structure.

Research into compounds like CAS No 852135-41-2 has been driven by their potential applications in fields such as oncology, neurology, and infectious diseases. For instance, imidazo[2,1-b]thiazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in disease pathways. The presence of multiple functional groups in this compound allows for extensive modulation of its properties to optimize its performance in specific biological contexts.

In terms of chemical stability and reactivity, this compound is expected to exhibit moderate stability under standard storage conditions. However, the nitro group may render it susceptible to reduction under certain conditions, which could be both advantageous and challenging depending on the application. The fluorophenyl group is generally stable but may undergo hydrolysis under harsh acidic or basic conditions.

The synthesis and characterization of CAS No 852135-41-2 represent a significant advancement in heterocyclic chemistry. Its structure provides a platform for further exploration into the relationship between molecular architecture and biological activity. As research continues to uncover new applications for such compounds, their role in drug discovery and development is likely to grow.